Cas no 109333-31-5 (1,3,7,8-Tetrabromodibenzo-p-dioxin)

1,3,7,8-Tetrabromodibenzo-p-dioxin is a brominated aromatic compound belonging to the dibenzo-p-dioxin class. It is characterized by its high thermal stability and resistance to degradation, making it a subject of interest in flame retardant research and environmental studies. The compound's bromine substitution pattern contributes to its persistent nature and potential utility in specialized applications requiring halogenated additives. Due to its structural similarity to polychlorinated dibenzo-p-dioxins, it is also studied for its environmental impact and toxicological profile. Analytical standards of this compound are used in research to investigate brominated dioxin behavior, degradation pathways, and regulatory compliance in industrial contexts.

1,3,7,8-Tetrabromodibenzo-p-dioxin structure

109333-31-5 structure

Product Name:1,3,7,8-Tetrabromodibenzo-p-dioxin

CAS No:109333-31-5

MF:C₁₂H₄Br₄O₂

MW:499.774960517883

CID:183240

PubChem ID:184065

Update Time:2025-06-09

1,3,7,8-Tetrabromodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

- Dibenzo[b,e][1,4]dioxin,1,3,7,8-tetrabromo-
- 1,3,7,8-tetrabromodibenzo-p-dioxin
- 1,3,7,8-tetrabromo-dibenzo-p-dioxin
- 1,3,7,8-tetrabromooxanthrene
- AC1L4E6H
- AC1Q26T0
- ACMC-20cze4
- CHEMBL137055
- CTK4A6450
- DTXSID8074445
- NS00121028
- DKKJDGGGXMTZKQ-UHFFFAOYSA-N
- Dibenzo(b,e)(1,4)dioxin, 1,3,7,8-tetrabromo-
- BDBM50408359
- 109333-31-5
- 1,3,7,8-Tetrabromo-dibenzo[1,4]dioxine
- 1,3,7,8-Tetrabromodibenzo-p-dioxin
- Inchi： 1S/C12H4Br4O2/c13-5-1-8(16)12-11(2-5)17-9-3-6(14)7(15)4-10(9)18-12/h1-4H
- InChI Key： DKKJDGGGXMTZKQ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1OC1C=C(C(=CC=1O2)Br)Br)Br

Computed Properties

Exact Mass: 495.69432
Monoisotopic Mass: 495.694
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 2.347
Boiling Point: 463.4°Cat760mmHg
Flash Point: 193°C
Refractive Index: 1.709
PSA: 18.46
LogP: 6.63460

1,3,7,8-Tetrabromodibenzo-p-dioxin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T295620-1mg	1,3,7,8-Tetrabromodibenzo-p-dioxin	109333-31-5		1mg	$190.00	2023-05-17
TRC	T295620-10mg	1,3,7,8-Tetrabromodibenzo-p-dioxin	109333-31-5		10mg	$1499.00	2023-05-17